Cas no 351194-25-7 (4-(N,N-Diethylaminomethyl)-7-propoxycoumarin)
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin Chemical and Physical Properties
Names and Identifiers
-
- 4-[(Diethylamino)methyl]-7-propoxy-2H-chromen-2-one
- 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin
- 4-((Diethylamino)methyl)-7-propoxy-2H-chromen-2-one
- 4-[(diethylamino)methyl]-7-propoxychromen-2-one
- J-019950
- 4-(diethylaminomethyl)-7-propoxychromen-2-one
- MFCD28899170
- DB-252828
- 351194-25-7
-
- MDL: MFCD28899170
- Inchi: 1S/C17H23NO3/c1-4-9-20-14-7-8-15-13(12-18(5-2)6-3)10-17(19)21-16(15)11-14/h7-8,10-11H,4-6,9,12H2,1-3H3
- InChI Key: IMBDWEHMOFXQOO-UHFFFAOYSA-N
- SMILES: O1C(C=C(C2C=CC(=CC1=2)OCCC)CN(CC)CC)=O
Computed Properties
- Exact Mass: 289.16779360g/mol
- Monoisotopic Mass: 289.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.8Ų
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473713-50mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin |
351194-25-7 | 50mg |
$265.00 | 2023-05-18 | ||
| TRC | D473713-100mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin |
351194-25-7 | 100mg |
$408.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N94490-50mg |
4-[(Diethylamino)methyl]-7-propoxy-2H-chromen-2-one |
351194-25-7 | 50mg |
¥2648.0 | 2021-09-08 | ||
| abcr | AB470879-50 mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin, min. 97%; . |
351194-25-7 | 50mg |
€221.10 | 2023-07-18 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022152-50mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin,97% |
351194-25-7 | 97% | 50mg |
¥2640 | 2024-05-24 | |
| abcr | AB470879-500 mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin, min. 97%; . |
351194-25-7 | 500MG |
€1,361.80 | 2023-07-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396611-50 mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin, |
351194-25-7 | 50mg |
¥1,730.00 | 2023-07-11 | ||
| abcr | AB470879-50mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin, min. 97%; . |
351194-25-7 | 50mg |
€221.10 | 2025-02-20 | ||
| abcr | AB470879-500mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin, min. 97%; . |
351194-25-7 | 500mg |
€1361.80 | 2025-02-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396611-50mg |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin, |
351194-25-7 | 50mg |
¥1730.00 | 2023-09-05 |
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin
Introduction to 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin (CAS No. 351194-25-7)
4-(N,N-Diethylaminomethyl)-7-propoxycoumarin, identified by the Chemical Abstracts Service Number (CAS No.) 351194-25-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This coumarin derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and medicinal chemistry. The compound’s molecular structure incorporates a propoxy substituent at the 7-position of the coumarin core, flanked by an N,N-diethylaminomethyl group at the 4-position, which contributes to its distinct chemical properties and reactivity.
The 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin scaffold exhibits characteristics that are advantageous for further functionalization and derivatization, enabling the development of novel therapeutic agents. The presence of the N,N-diethylaminomethyl group enhances the compound’s solubility in organic solvents and may influence its interaction with biological targets, while the propoxy group introduces hydrophilicity and potential metabolic stability. These features make it a valuable intermediate in synthetic chemistry, particularly for designing molecules with enhanced pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin and biological receptors. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various pathological conditions. For instance, preliminary in vitro assays have suggested that derivatives of this coumarin derivative could interfere with signaling pathways associated with inflammation and oxidative stress, offering a potential therapeutic window for treating chronic diseases.
The synthesis of 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin involves multi-step organic reactions that highlight the compound’s synthetic versatility. The propoxy group is typically introduced via nucleophilic substitution reactions, where an alcohol reacts with a halogenated coumarin precursor under controlled conditions. Subsequent introduction of the N,N-diethylaminomethyl group often requires reductive amination or other functional group transformations, showcasing the compound’s adaptability in synthetic methodologies. These synthetic strategies not only provide insights into the structural modifications possible with this scaffold but also contribute to the broader toolkit of medicinal chemists.
In the realm of drug discovery, 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin has been explored as a lead compound for developing new therapeutic agents. Its structural motif is reminiscent of known bioactive molecules, suggesting that it could serve as a foundation for generating analogs with improved efficacy and reduced side effects. Researchers have employed structure-activity relationship (SAR) studies to optimize key pharmacophoric elements within this framework, aiming to enhance binding affinity and selectivity against target proteins or enzymes. Such efforts are critical in minimizing off-target effects, which are often responsible for adverse drug reactions.
The pharmacological profile of 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin has been further investigated through preclinical studies. These investigations have revealed potential applications in areas such as anti-inflammatory therapy, where the compound’s ability to modulate cytokine production and inhibit inflammatory mediators has been observed. Additionally, its interaction with nuclear receptors has been explored, suggesting possible roles in metabolic regulation and cholesterol homeostasis. These findings underscore the compound’s multifaceted biological potential and justify its continued evaluation in more comprehensive pharmacological assays.
From a chemical biology perspective, 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin offers insights into how structural modifications can influence molecular recognition processes. The balance between hydrophobicity provided by the coumarin core and hydrophilicity introduced by the propoxy group creates a dynamic environment that can be exploited for selective interactions with biological targets. This duality is particularly relevant in designing molecules that require precise targeting within complex cellular compartments, such as intracellular signaling pathways or membrane-bound receptors.
The role of 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin in medicinal chemistry is further highlighted by its utility as a building block for more complex scaffolds. By incorporating this compound into larger molecular architectures, chemists can leverage its known properties while introducing new functionalities to explore novel therapeutic mechanisms. This approach aligns with contemporary trends in drug development, which emphasize modular design principles to streamline the discovery process and accelerate lead optimization.
Future directions for research on 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin include exploring its potential as an antitumor agent. Preliminary data suggest that derivatives of this coumarin derivative may exhibit cytotoxic effects against certain cancer cell lines by interfering with critical cellular processes such as proliferation and apoptosis. Additionally, investigating its photophysical properties could open avenues for applications in photodynamic therapy or fluorescence-based imaging techniques, where coumarins are known to exhibit useful optical characteristics.
The synthesis and characterization of 4-(N,N-Diethylaminomethyl)-7-propoxycoumarin also contribute to our understanding of reaction mechanisms in organic chemistry. The transformations involved in its preparation provide valuable insights into how functional groups influence reaction outcomes, offering educational opportunities for students and researchers alike. Such knowledge is essential for advancing synthetic methodologies and developing new strategies for constructing complex molecules efficiently.
In conclusion,4-(N,N-Diethylaminomethyl)-7-propoxycoumarin (CAS No. 351194-25-7) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules, while its potential biological activities open avenues for therapeutic intervention across multiple disease areas. As research continues to uncover new aspects of this coumarin derivative’s properties, it will undoubtedly remain a subject of interest for chemists and biologists seeking innovative solutions to complex biomedical challenges.
351194-25-7 (4-(N,N-Diethylaminomethyl)-7-propoxycoumarin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)